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Compound of Interest

Compound Name: Benzo[c]phenanthrene-d5

Cat. No.: B586120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Benzo[c]phenanthrene-d5 in various organic solvents. Due to the limited availability of

specific quantitative data for the deuterated form, this guide utilizes data for the structurally

analogous compound, Phenanthrene, as a reliable proxy to illustrate its solubility

characteristics. The underlying principles of solubility for these nonpolar polycyclic aromatic

hydrocarbons (PAHs) are fundamentally similar.

Core Concepts in Solubility
Benzo[c]phenanthrene is a nonpolar polycyclic aromatic hydrocarbon, and its solubility is

primarily governed by the principle of "like dissolves like."[1] This means it will exhibit higher

solubility in nonpolar organic solvents and very low solubility in polar solvents like water.[1][2]

The deuterated form, Benzo[c]phenanthrene-d5, is expected to have nearly identical solubility

properties to its non-deuterated counterpart as the substitution of hydrogen with deuterium

does not significantly alter the intermolecular forces.

Quantitative Solubility Data
While specific quantitative solubility data for Benzo[c]phenanthrene-d5 in organic solvents is

not readily available in the literature, the following table summarizes the solubility of

Phenanthrene, a closely related PAH, in several common organic solvents. This data provides

a strong indication of the expected solubility behavior of Benzo[c]phenanthrene-d5.
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Solvent
Molar Mass (
g/mol )

Temperature
(°C)

Solubility (g/L) Reference

Ethanol 46.07 25 ~20,000 [3]

Dimethyl

Sulfoxide

(DMSO)

78.13 25 ~30,000 [3]

Dimethylformami

de (DMF)
73.09 25 ~30,000 [3]

Toluene 92.14 Not Specified 416.7 [4]

Carbon

Tetrachloride
153.82 Not Specified 416.7 [4]

Benzene 78.11 Not Specified 500 [4]

Diethyl Ether 74.12 Not Specified 303 [4]

Acetone 58.08 Not Specified Soluble [4]

Glacial Acetic

Acid
60.05 Not Specified Soluble [4]

Carbon Disulfide 76.14 Not Specified 1000 [4]

Note: The solubility of Benzo[c]phenanthrene-d5 is expected to be very similar to the values

presented for Phenanthrene in the table above.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The following is a detailed methodology for determining the solubility of a sparingly soluble

compound like Benzo[c]phenanthrene-d5 in an organic solvent, adapted from established

protocols such as the OECD 105 guideline. This method involves creating a saturated solution

and then measuring the concentration of the dissolved solute.
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Benzo[c]phenanthrene-d5 (solid)

Selected organic solvent (e.g., ethanol, hexane, toluene)

Analytical balance

Glass flasks with stoppers (e.g., 50 mL)

Shaker or magnetic stirrer

Constant temperature bath or incubator

Syringe filters (e.g., 0.22 µm PTFE)

Syringes

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes

Experimental Workflow Diagram
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Preparation

Equilibration

Sampling & Analysis

Quantification

Weigh excess
Benzo[c]phenanthrene-d5

Add to a known
volume of solvent

Seal flask and place
in a shaker bath

Agitate at a constant
temperature (e.g., 24-48h)

Allow solution to settle

Filter an aliquot of the
supernatant

Prepare dilutions of
the filtrate

Measure absorbance
using UV-Vis

Determine concentration
from the curve

Create a calibration
curve with standards

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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